Cas no 58484-19-8 (1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea)
58484-19-8 structure
Product Name:1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea
CAS No:58484-19-8
MF:C9H17ClN2O6
MW:284.694082021713
CID:948572
PubChem ID:321800
Update Time:2025-04-19
1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea
- AC1L851E
- CTK1H2369
- NSC275621
- NSC-275621
- 58484-19-8
- DTXSID70313715
-
- Inchi: 1S/C9H17ClN2O6/c10-1-2-11-9(18)12-3-4(13)6(15)8(17)7(16)5(3)14/h3-8,13-17H,1-2H2,(H2,11,12,18)
- InChI Key: GKXZYBWIPXPBDB-UHFFFAOYSA-N
- SMILES: ClCCNC(NC1C(C(C(C(C1O)O)O)O)O)=O
Computed Properties
- Exact Mass: 284.07761
- Monoisotopic Mass: 284.0775140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 142Ų
Experimental Properties
- PSA: 142.28
- LogP: -2.50710
1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
58484-19-8 (1-(2-chloroethyl)-3-(2,3,4,5,6-pentahydroxycyclohexyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent